Cas no 2228772-13-0 (5-(2-aminoethoxy)thiophene-2-carbonitrile)

• Product Name: 5-(2-aminoethoxy)thiophene-2-carbonitrile
• CAS No: 2228772-13-0
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 6255072
• PubChem ID: 165612131
• Update Time: 2025-06-08

5-(2-aminoethoxy)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethoxy)thiophene-2-carbonitrile
• EN300-1748967
• 2228772-13-0

• Inchi： 1S/C7H8N2OS/c8-3-4-10-7-2-1-6(5-9)11-7/h1-2H,3-4,8H2
• InChI Key： FRPJDZUZBYRJPV-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1OCCN

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.3Ų

Additional information on 5-(2-aminoethoxy)thiophene-2-carbonitrile

Introduction to 5-(2-aminoethoxy)thiophene-2-carbonitrile (CAS No: 2228772-13-0)

5-(2-aminoethoxy)thiophene-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 2228772-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both an aminoethoxy substituent and a nitrile group at the 2-position of the thiophene ring endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 5-(2-aminoethoxy)thiophene-2-carbonitrile consists of a thiophene core, which is a five-membered aromatic ring containing sulfur, connected to an ethoxy group that is further substituted with an amino group. The nitrile functionality at the 2-position introduces polarity and reactivity, making the compound a versatile intermediate in synthetic chemistry. Such structural features are often exploited in the design of bioactive molecules due to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces.

In recent years, there has been growing interest in thiophene-based compounds due to their reported pharmacological properties. These include antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The specific arrangement of functional groups in 5-(2-aminoethoxy)thiophene-2-carbonitrile suggests potential applications in modulating enzyme activity and receptor binding. For instance, the aminoethoxy side chain can serve as a pharmacophore for targeting protein kinases or other enzymes involved in signal transduction pathways, while the nitrile group may enhance binding affinity through its polar nature.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both reactive sites—the nitrile group and the amino group—allows for further chemical modifications through processes such as nucleophilic substitution, condensation reactions, or coupling reactions with other bioactive moieties. This flexibility is highly valued in medicinal chemistry, where scaffold hopping and structure-activity relationship (SAR) studies are essential for optimizing drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 5-(2-aminoethoxy)thiophene-2-carbonitrile with greater accuracy. Molecular docking simulations and virtual screening have been employed to identify potential binding interactions with target proteins. These computational approaches have revealed that this compound may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. For example, studies suggest that thiophene derivatives can disrupt microtubule formation by inhibiting tubulin polymerization, making them attractive candidates for anticancer therapy.

The synthesis of 5-(2-aminoethoxy)thiophene-2-carbonitrile represents another area of interest within the synthetic community. Given its structural complexity, multiple synthetic routes have been explored to achieve high yields and purity. Common strategies involve multi-step organic transformations starting from commercially available precursors such as 2-bromothiophene or 2-cyanothiophene. Advances in catalytic methods have also contributed to more efficient synthetic pathways, reducing reaction times and minimizing byproduct formation.

In conclusion, 5-(2-aminoethoxy)thiophene-2-carbonitrile (CAS No: 2228772-13-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for drug development, particularly in targeting diseases like cancer and neurological disorders. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play an important role in future therapeutic strategies.